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Compound of Interest

Compound Name: Bix 01294

Cat. No.: B1192386

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the dissolution and preparation of Bix 01294
stock solutions in Dimethyl Sulfoxide (DMSO). Bix 01294 is a potent and selective inhibitor of
G9a and G9a-like protein (GLP) histone methyltransferases, crucial enzymes in epigenetic
regulation. Adherence to these guidelines will ensure the accurate preparation and storage of
Bix 01294 for reliable experimental outcomes.

Physicochemical Properties and Solubility

A comprehensive understanding of the physicochemical properties of Bix 01294 is essential for
its effective use in research.
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Property Value Source
Molecular Formula C2sH38N602 [1]
Molecular Weight 490.64 g/mol [1][2]
Appearance White to off-white solid [2]
Purity >95%

Solubility in DMSO

>10 mM to 260 mg/mL

[3]4]

Storage of Solid

-20°C for up to 3 years

[1]14]

Storage of Solution

-80°C for up to 1 year

[1]14]

Experimental Protocol: Preparation of a 10 mM Bix

01294 Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of Bix 01294 in DMSO.

Materials:

Bix 01294 powder (Molecular Weight: 490.64 g/mol )

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

e \ortex mixer

o Water bath or incubator set to 37°C (optional)

e Sonicator (optional)

Procedure:
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» Equilibration: Allow the vial of Bix 01294 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation.

» Weighing: Carefully weigh out the desired amount of Bix 01294 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.906
mg of Bix 01294.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
Bix 01294 powder. For a 10 mM solution from 4.906 mg of powder, add 1 mL of DMSO. It is
recommended to use fresh DMSO as moisture can reduce the solubility of Bix 01294.[5]

 Dissolution:
o Securely cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, gentle warming of the solution in a 37°C water
bath for 10-15 minutes can aid in dissolution.[3]

o Alternatively, sonication in an ultrasonic bath for a few minutes can also be used to break
up any aggregates and promote solubilization.[1][4]

 Visual Inspection: Visually inspect the solution to ensure that the Bix 01294 has completely
dissolved and that no particulate matter is visible. The solution should be clear.

 Aliquoting and Storage:

o For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes in microcentrifuge tubes or amber glass
vials.

o Store the aliquots at -80°C for long-term storage (up to 1 year).[1][4] For short-term
storage, -20°C is also acceptable.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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01294 Stock Solution in DMSQ]. BenchChem, [2025]. [Online PDF]. Available at:
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stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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